Cas no 126473-99-2 (5H,6H,8H-pyrano3,4-bpyridine)
5H,6H,8H-pyrano3,4-bpyridine Chemical and Physical Properties
Names and Identifiers
-
- 6H-Pyrano[3,4-b]pyridine,5,8-dihydro-(9CI)
- 5H,6H,8H-pyrano3,4-bpyridine
- 5,8-Dihydro-6H-pyrano[3,4-b]pyridine
- EN300-1179633
- 6,8-dihydro-5H-pyrano[3,4-b]pyridine
- AT22005
- 126473-99-2
- DB-427168
- SCHEMBL3933233
- BFA47399
- 5H,6H,8H-PYRANO[3,4-B]PYRIDINE
-
- Inchi: 1S/C8H9NO/c1-2-7-3-5-10-6-8(7)9-4-1/h1-2,4H,3,5-6H2
- InChI Key: YWIHMXWDEWRBLK-UHFFFAOYSA-N
- SMILES: O1CC2C(=CC=CN=2)CC1
Computed Properties
- Exact Mass: 135.06847
- Monoisotopic Mass: 135.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
5H,6H,8H-pyrano3,4-bpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179633-50mg |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95.0% | 50mg |
$347.0 | 2023-10-03 | |
| Enamine | EN300-1179633-100mg |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95.0% | 100mg |
$518.0 | 2023-10-03 | |
| Enamine | EN300-1179633-250mg |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95.0% | 250mg |
$743.0 | 2023-10-03 | |
| Enamine | EN300-1179633-500mg |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95.0% | 500mg |
$1170.0 | 2023-10-03 | |
| Enamine | EN300-1179633-1000mg |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95.0% | 1000mg |
$1500.0 | 2023-10-03 | |
| Enamine | EN300-1179633-2500mg |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95.0% | 2500mg |
$2940.0 | 2023-10-03 | |
| Enamine | EN300-1179633-5000mg |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95.0% | 5000mg |
$4349.0 | 2023-10-03 | |
| Enamine | EN300-1179633-10000mg |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95.0% | 10000mg |
$6450.0 | 2023-10-03 | |
| Enamine | EN300-1179633-1.0g |
5H,6H,8H-pyrano[3,4-b]pyridine |
126473-99-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| 1PlusChem | 1P00AI5W-50mg |
6H-Pyrano[3,4-b]pyridine,5,8-dihydro-(9CI) |
126473-99-2 | 95% | 50mg |
$491.00 | 2024-07-09 |
5H,6H,8H-pyrano3,4-bpyridine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 5H,6H,8H-pyrano3,4-bpyridine
Comprehensive Overview of 5H,6H,8H-pyrano[3,4-b]pyridine (CAS No. 126473-99-2): Properties, Applications, and Research Insights
5H,6H,8H-pyrano[3,4-b]pyridine (CAS No. 126473-99-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. This bicyclic system combines a pyran ring fused with a pyridine moiety, offering versatile reactivity and potential applications in drug discovery, agrochemicals, and advanced materials. Its molecular formula, C8H9NO, and distinct fused-ring architecture make it a valuable scaffold for designing bioactive molecules.
Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 5H,6H,8H-pyrano[3,4-b]pyridine. Researchers frequently search for "pyrano[3,4-b]pyridine derivatives" or "CAS 126473-99-2 synthesis methods" to explore its role in developing kinase inhibitors or antimicrobial agents. The compound’s hydrogen-bond acceptor/donor sites and planar geometry are particularly relevant for molecular docking studies, a hot topic in computational chemistry.
From a synthetic perspective, 5H,6H,8H-pyrano[3,4-b]pyridine can be prepared via multicomponent reactions or cyclization strategies, often employing catalysts like palladium or organocatalysts under mild conditions. These methods align with the growing demand for sustainable synthesis, a key focus in modern organic chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing its purity and confirming its regioselective functionalization.
In material science, the compound’s π-conjugated system has potential applications in organic electronics, including OLEDs and photovoltaic devices. Searches for "pyridine-based semiconductors" often intersect with studies on this scaffold, highlighting its relevance in renewable energy technologies. Additionally, its thermal stability and solubility profiles are frequently evaluated for industrial formulations.
Safety and regulatory aspects of CAS 126473-99-2 are also of interest. While not classified as hazardous, proper handling guidelines emphasize glovebox use and ventilation controls during lab-scale synthesis. Environmental persistence data remain limited, prompting calls for more eco-toxicological studies—a gap often noted in recent literature reviews.
Future research directions may explore 5H,6H,8H-pyrano[3,4-b]pyridine as a precursor for biodegradable polymers or metal-organic frameworks (MOFs). Its adaptability to click chemistry modifications further positions it as a candidate for targeted drug delivery systems, a trending topic in nanomedicine. Collaborative efforts between academia and industry continue to uncover novel applications, solidifying its role in next-generation chemical innovation.
126473-99-2 (5H,6H,8H-pyrano3,4-bpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)